Cas no 2034281-17-7 (N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide
• CAS No: 2034281-17-7
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5551887
• PubChem ID: 136666347
• Update Time: 2025-10-30

N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide
• N-(4-ethoxyphenyl)-6-oxo-1H-pyrimidine-4-carboxamide
• AKOS025321169
• F6494-0089
• 2034281-17-7

• Inchi： 1S/C13H13N3O3/c1-2-19-10-5-3-9(4-6-10)16-13(18)11-7-12(17)15-8-14-11/h3-8H,2H2,1H3,(H,16,18)(H,14,15,17)
• InChI Key： LYKUOFVIBLLMMX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC(C1=CC(NC=N1)=O)=O

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.8Ų

Additional information on N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide

Introduction to N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034281-17-7)

N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034281-17-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting remarkable potential in medicinal research and drug development. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its promising biological activities and synthetic versatility.

The molecular structure of N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide incorporates a pyrimidine core, which is a fundamental scaffold in many bioactive molecules. The presence of both hydroxyl and carboxamide functional groups enhances its reactivity and interaction with biological targets, making it a valuable candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of pyrimidine-based derivatives due to their diverse pharmacological effects. These compounds have shown efficacy in various therapeutic areas, including oncology, inflammation, and infectious diseases. The specific substitution pattern in N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide contributes to its unique pharmacokinetic profile and target specificity.

The synthesis of N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The compound's stability under various conditions further underscores its suitability for industrial-scale production.

The biological activity of N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide has been extensively studied in preclinical models. Research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in disease pathways. For instance, studies have suggested its potential role in modulating kinases and other signaling molecules involved in cancer progression. Additionally, its interaction with DNA repair mechanisms has been explored, highlighting its potential as an adjuvant therapeutic agent.

The pharmacokinetic properties of N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide are another area of interest. Its solubility, bioavailability, and metabolic pathways have been scrutinized to enhance its delivery and efficacy. Computational modeling techniques have been utilized to predict and optimize these parameters, facilitating the design of more effective drug formulations.

In conclusion, N-(4-ethoxyphenyl)-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034281-17-7) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic profile, make it a valuable asset in the quest for novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, positioning it as a cornerstone in future drug discovery efforts.